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Compound of Interest

Compound Name: Fluo-3

Cat. No.: B043766

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with fluorescent indicators like Fluo-3. Adherence to
proper handling and disposal protocols is critical for both personal safety and the integrity of
experimental outcomes. This guide provides essential, immediate safety and logistical
information for the use of Fluo-3, with a focus on its common cell-permeant form, Fluo-3 AM.

Personal Protective Equipment (PPE): Your First Line of
Defense

When handling Fluo-3, particularly in its solid form or as a concentrated stock solution in
DMSO, a comprehensive approach to personal protection is necessary. The minimum required
PPE should always be worn to prevent skin and eye contact, as well as inhalation.

Core PPE Requirements:

o Eye and Face Protection: At a minimum, safety glasses with side shields are required.[1][2]
When there is a risk of splashing, chemical safety goggles are mandatory.[2][3] For
procedures with a significant splash or explosion hazard, a face shield should be used in
conjunction with goggles.[2][3]

» Hand Protection: Disposable nitrile gloves are the standard for incidental contact.[1] It is
recommended to use double gloves, especially when handling concentrated solutions.[3][4]
Gloves should be changed immediately if they become contaminated, and hands should be
washed thoroughly after removal.[1]
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o Body Protection: A lab coat or gown is essential to protect against contamination of personal

clothing.[1][2][4] Lab coats should be kept fastened and should not be worn outside of the

laboratory area.[2][4]

o Footwear: Closed-toed and closed-heeled shoes are required in all laboratory settings to

protect against spills and falling objects.[2]

Quantitative Data Summary for Fluo-3

The following table summarizes key quantitative data for Fluo-3 and its acetoxymethyl (AM)

ester, providing a quick reference for experimental planning.

Fluo-3 (after
Property . Fluo-3, AM Source(s)
hydrolysis)
Molecular Formula C36H30CI2N2013 Cs1Hs50CI2N2023 [5]
Molecular Weight Not applicable 1129.85 g/mol [61[71[8]
Excitation Maximum .
506 nm Not applicable [6][8]
(Ex)
Emission Maximum ,
526 nm Not applicable [6]1[8]
(Em)
Calcium Dissociation .
~390-450 nM Not applicable [6][9]
Constant (Kd)
- Soluble in anhydrous
Solubility Water-soluble [6][10]
DMSO
-20°C, desiccated,
Storage Conditions Not applicable and protected from [61[7111]

light

Operational Plan: From Receipt to Disposal

A systematic approach to handling Fluo-3 ensures safety and reproducibility. The following

workflow outlines the key steps from receiving the compound to its final disposal.
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Fluo-3 Handling and Disposal Workflow

Preparation

Receipt and Storage
(-20°C, Desiccated, Protected from Light)
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Fluo-3 Handling and Disposal Workflow
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Experimental Protocol: Preparation of Fluo-3 AM Stock
and Working Solutions

This protocol provides a general guideline for preparing Fluo-3 AM for cell loading experiments.
Optimization may be required for specific cell types and experimental conditions.

Materials:

Fluo-3, AM (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Buffered physiological medium (e.g., Hanks' Balanced Salt Solution - HBSS)

Pluronic® F-127 (optional, for aiding dispersion)
Procedure:
o Prepare Stock Solution (1-5 mM):

o Bring the vial of Fluo-3, AM and anhydrous DMSO to room temperature before opening to
prevent moisture condensation.[6]

o Under a chemical fume hood, dissolve the solid Fluo-3, AM in anhydrous DMSO to a final
concentration of 1-5 mM.[7][12] Mix well to ensure complete dissolution.

o Store the stock solution in small aliquots at -20°C, protected from light and moisture.[6][10]
e Prepare Working Solution (1-5 pM):

o Dilute the Fluo-3, AM stock solution into the desired buffered physiological medium to a
final concentration of 1-5 uM.[7]

o Optional: To aid in the dispersion of the nonpolar Fluo-3, AM in the agueous loading
medium, Pluronic® F-127 can be used.[13] This can be achieved by mixing the Fluo-3,
AM stock solution with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before
diluting into the loading medium.[7]
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Disposal Plan: Managing Fluo-3 Waste

Proper disposal of Fluo-3 and associated materials is crucial to prevent environmental
contamination and ensure laboratory safety. All Fluo-3 waste should be treated as hazardous
chemical waste.

Waste Segregation and Collection:
e Liquid Waste:

o Collect all agueous solutions containing Fluo-3 (e.g., leftover working solutions, cell
culture media after loading, and initial rinses of contaminated labware) in a designated,
leak-proof, and clearly labeled hazardous waste container.[14]

o The container must be compatible with the chemical constituents and kept sealed when
not in use.[14]

o The label should clearly state "Hazardous Waste" and list the chemical contents, including
Fluo-3 and any solvents (e.g., DMSO).[14]

e Solid Waste:

o Collect all materials contaminated with Fluo-3, such as pipette tips, centrifuge tubes,
gloves, and paper towels, in a designated hazardous waste container lined with a clear
plastic bag.[14]

o Do not use biohazard bags for chemical waste.[14]
o The container should be kept closed when not in use.[14]
Final Disposal:

» All Fluo-3 waste, both liquid and solid, must be disposed of through your institution's
Environmental Health and Safety (EHS) office or equivalent hazardous waste management
program.[14] Follow all institutional and local regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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